Cas no 2171841-85-1 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• CAS No: 2171841-85-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6429382
• PubChem ID: 165568922
• Update Time: 2025-05-19

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• 2171841-85-1
• EN300-1522832
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopropyl}acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(11-12-23(29)28-26(13-14-26)15-24(30)31)27-25(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,2,11-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HTHYUPQASGALKZ-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid

Professional Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic Acid (CAS No. 2171841-85-1)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid, identified by its CAS number 2171841-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring and a fluorinated amino acid derivative. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure of this compound is particularly noteworthy. The Fmoc group is widely used in peptide synthesis as an protecting group for amino acids. Its stability under mild basic conditions makes it an ideal choice for solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of complex peptides and proteins. In the context of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid, the Fmoc moiety suggests potential applications in the synthesis of peptide-based drugs or probes that require high fidelity and efficiency.

The< strong>cyclopropyl ring is another key feature of this compound. Cyclopropanes are known for their strained three-membered ring structure, which often enhances the reactivity and bioavailability of molecules containing this motif. In medicinal chemistry, cyclopropanes have been incorporated into various drug candidates due to their ability to improve metabolic stability and binding affinity. The incorporation of a cyclopropyl group into the side chain of a hexanamido backbone in 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid could potentially enhance its pharmacokinetic properties, making it a promising candidate for further exploration.

Beyond its structural characteristics, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid may find utility in various biochemical assays and research applications. For instance, its fluorinated aromatic ring could serve as a fluorescent probe for studying protein-protein interactions or enzyme kinetics. The< strong>fluorenylmethoxycarbonyl group can also be used to tag the compound for detection using fluorescence microscopy or high-throughput screening platforms.

In recent years, there has been growing interest in the development of novel therapeutic agents that target post-translational modifications (PTMs) such as phosphorylation, ubiquitination, and acetylation. The< strong>hexanamido moiety in 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid could potentially interact with these PTMs or serve as a scaffold for designing molecules that modulate PTM-related pathways. This has implications for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions, where aberrant PTMs play a critical role.

The< strong>cyclopropyl ring may also contribute to the compound's ability to interact with biological targets in unique ways. For example, it could mimic natural products or bioactive peptides that contain similar structural features. Such interactions could lead to the development of new drugs with improved efficacy and reduced side effects.

The synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with precision.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid (CAS No. 2171841-85-1) is a multifaceted compound with potential applications in pharmaceutical research, biochemical assays, and drug development. Its unique structural features, including the< strong>fluorenylmethoxycarbonyl,< strong>cyclopropyl, and< strong>hexanamido moieties, make it a promising candidate for further exploration in various fields of chemistry and biology.